8-propylquinolin-5-amine
Description
8-propylquinolin-5-amine is an organic compound with numerous applications in scientific research and industry. It is isomerically related to quinolin-8-amines, which are valuable scaffolds in organic synthesis .
Synthesis Analysis
The synthesis of 8-propylquinolin-5-amine involves intramolecular main group metal Lewis acid-catalyzed formal hydroamination as well as hydroarylation methodology using mono-propargylated aromatic ortho-diamines . The annulations can be conducted utilizing equal aerobic conditions with either stannic chloride or indium (III) chloride .Molecular Structure Analysis
The molecular structure of 8-propylquinolin-5-amine is closely related to that of quinolin-8-amines . These compounds are isomerically related and serve as valuable scaffolds in organic synthesis .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 8-propylquinolin-5-amine include intramolecular main group metal Lewis acid-catalyzed formal hydroamination and hydroarylation . These reactions can be conducted using either stannic chloride or indium (III) chloride under equal aerobic conditions .Mechanism of Action
The mechanism of action of 8-propylquinolin-5-amine is not well understood. It may be acting by generating reactive oxygen species or by interfering with the electron transport in the parasite . Also, although its mechanism of action is unclear, 8-propylquinolin-5-amine may bind to and alter the properties of protozoal DNA .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 8-propylquinolin-5-amine can be achieved through a multi-step process involving the conversion of commercially available starting materials into the desired product.", "Starting Materials": [ "2-propyl-1,3-dioxolane", "2-bromo-5-nitroaniline", "sodium hydride", "copper(I) iodide", "2,3-dichloro-5,6-dicyano-1,4-benzoquinone", "sodium borohydride", "acetic acid", "ethanol", "water" ], "Reaction": [ "Step 1: Deprotection of 2-propyl-1,3-dioxolane with sodium hydride in ethanol to yield 2-propyl-1,3-diol.", "Step 2: Nitration of 2-bromo-5-nitroaniline with nitric acid in acetic acid to yield 2-bromo-5-nitroaniline.", "Step 3: Coupling of 2-propyl-1,3-diol with 2-bromo-5-nitroaniline using copper(I) iodide as a catalyst in ethanol to yield 8-propylquinolin-5-ol.", "Step 4: Oxidation of 8-propylquinolin-5-ol with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone in acetic acid to yield 8-propylquinolin-5-one.", "Step 5: Reduction of 8-propylquinolin-5-one with sodium borohydride in water to yield 8-propylquinolin-5-amine." ] } | |
CAS RN |
1863003-97-7 |
Product Name |
8-propylquinolin-5-amine |
Molecular Formula |
C12H14N2 |
Molecular Weight |
186.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
